Cas no 503431-53-6 (1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea)

• Product Name: 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea
• CAS No: 503431-53-6
• MF: C₁₅H₂₂N₄O₄S
• MW: 354.424582004547
• CID: 5437173
• Update Time: 2025-05-23

1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[(4-methylphenyl)sulfonylcarbamoylamino]urea
• 1,2-Hydrazinedicarboxamide, N1-cyclohexyl-N2-[(4-methylphenyl)sulfonyl]-
• 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea

• Inchi： 1S/C15H22N4O4S/c1-11-7-9-13(10-8-11)24(22,23)19-15(21)18-17-14(20)16-12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H2,16,17,20)(H2,18,19,21)
• InChI Key： MBWICGAGPMUOCE-UHFFFAOYSA-N
• SMILES： N(C(NC1CCCCC1)=O)NC(NS(C1=CC=C(C)C=C1)(=O)=O)=O

Additional information on 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea

Introduction to 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea (CAS No. 503431-53-6)

1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea, identified by its CAS number 503431-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their versatile applications in drug discovery and molecular research. The structural features of this compound, particularly the presence of a cyclohexylcarbamoyl group and a 4-methylbenzenesulfonyl moiety, contribute to its unique chemical properties and potential biological activities.

The cyclohexylcarbamoyl group is a key structural element that influences the compound's solubility, stability, and interactions with biological targets. This moiety is often incorporated into drug molecules to enhance pharmacokinetic properties, such as improving oral bioavailability and reducing metabolic degradation. In contrast, the 4-methylbenzenesulfonyl group introduces a sulfonamide functionality, which is well-known for its role in various pharmacological applications. Sulfonamides have been widely used in the development of antibiotics, diuretics, and anti-inflammatory agents due to their ability to modulate enzyme activity and receptor binding.

Recent research has highlighted the potential of derivatives of 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications of this scaffold can lead to compounds with enhanced binding affinity to specific protein targets. This has opened up new avenues for the development of targeted therapies in areas such as oncology and neurology. The compound's ability to interact with biological systems at a molecular level makes it a valuable candidate for further exploration in medicinal chemistry.

In addition to its pharmacological potential, 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea has been investigated for its role in chemical biology research. The compound serves as a useful tool for studying enzyme mechanisms and receptor interactions. Its structural complexity allows researchers to probe the dynamics of biological pathways and understand the structural requirements for effective drug-target interactions. Such insights are crucial for designing more efficient and selective therapeutic agents.

The synthesis of 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and condensation reactions are commonly used in the synthesis process. These methods highlight the importance of expertise in organic chemistry for the development of complex molecules like this one.

The biological activity of 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea has been evaluated through various in vitro assays. These studies have revealed promising results regarding its potential as an inhibitor of key enzymes involved in disease pathways. For example, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are implicated in conditions like cancer and inflammation. Such findings warrant further investigation into its therapeutic potential.

The compound's interaction with biological targets is further illuminated by computational studies using molecular modeling techniques. These studies help predict how 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea binds to its intended targets at an atomic level. By understanding these interactions, researchers can design analogs with improved potency and selectivity. Computational methods also aid in predicting pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), which are critical for assessing drug feasibility.

In conclusion, 1-(cyclohexylcarbamoyl)amino-3-(4-methylbenzenesulfonyl)urea (CAS No. 503431-53-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing complex therapeutic challenges.